Cas no 850915-47-8 (2-{(2-chlorophenyl)methylsulfanyl}-3-(2-methoxyphenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product Name: 2-{(2-chlorophenyl)methylsulfanyl}-3-(2-methoxyphenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 850915-47-8
• MF: C₂₀H₁₇ClN₂O₂S₂
• MW: 416.944181203842
• CID: 5975903
• PubChem ID: 2155290
• Update Time: 2025-05-20

2-{(2-chlorophenyl)methylsulfanyl}-3-(2-methoxyphenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{(2-chlorophenyl)methylsulfanyl}-3-(2-methoxyphenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• Thieno[3,2-d]pyrimidin-4(3H)-one, 2-[[(2-chlorophenyl)methyl]thio]-6,7-dihydro-3-(2-methoxyphenyl)-
• F0579-0298
• 2-((2-chlorobenzyl)thio)-3-(2-methoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
• AKOS024584923
• 2-{[(2-chlorophenyl)methyl]sulfanyl}-3-(2-methoxyphenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
• 2-[(2-chlorophenyl)methylsulfanyl]-3-(2-methoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• 850915-47-8

• Inchi： 1S/C20H17ClN2O2S2/c1-25-17-9-5-4-8-16(17)23-19(24)18-15(10-11-26-18)22-20(23)27-12-13-6-2-3-7-14(13)21/h2-9H,10-12H2,1H3
• InChI Key： LXZOJZZOIUOMOT-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2Cl)N(C2=CC=CC=C2OC)C(=O)C2SCCC=2N=1

Computed Properties

• Exact Mass: 416.0419978g/mol
• Monoisotopic Mass: 416.0419978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 92.5Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 580.9±60.0 °C(Predicted)
• pka: 0.27±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-{(2-chlorophenyl)methylsulfanyl}-3-(2-methoxyphenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Introduction to 2-{(2-chlorophenyl)methylsulfanyl}-3-(2-methoxyphenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one (CAS No. 850915-47-8)

2-{(2-chlorophenyl)methylsulfanyl}-3-(2-methoxyphenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one (CAS No. 850915-47-8) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular architecture and potential biological activities. This compound belongs to the thienopyrimidine class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties and therapeutic applications.

The molecular framework of 2-{(2-chlorophenyl)methylsulfanyl}-3-(2-methoxyphenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one incorporates a thiophene ring fused with a pyrimidine moiety, flanked by substituents that modulate its chemical and biological behavior. The presence of a methylsulfanyl group at the 2-position and an o-methoxyphenyl group at the 3-position introduces specific electronic and steric properties that influence its interactions with biological targets. These features make it an intriguing candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in thienopyrimidine derivatives as scaffolds for the development of novel therapeutic agents. The structural motif of this compound has been shown to exhibit potential in various biological assays, including antimicrobial, anti-inflammatory, and anticancer activities. The thieno[3,2-d]pyrimidinone core is particularly noteworthy for its ability to engage with multiple biological pathways, making it a versatile platform for medicinal chemistry innovation.

One of the most compelling aspects of 2-{(2-chlorophenyl)methylsulfanyl}-3-(2-methoxyphenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one is its structural diversity, which allows for extensive chemical modification to optimize its pharmacokinetic and pharmacodynamic properties. Researchers have leveraged this flexibility to design derivatives with enhanced bioavailability and target specificity. For instance, studies have demonstrated that modifications at the chlorophenylmethylsulfanyl moiety can significantly alter the compound's binding affinity to protein targets.

The methoxyphenyl group in this molecule also plays a crucial role in modulating its biological activity. This substituent has been shown to enhance solubility while maintaining potent interactions with biological receptors. The combination of these features makes 2-{(2-chlorophenyl)methylsulfanyl}-3-(2-methoxyphenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one a promising candidate for further investigation in preclinical studies.

Recent advancements in computational chemistry have enabled more efficient screening of thienopyrimidine derivatives like this one. Molecular docking simulations have been employed to predict binding interactions with key biological targets such as kinases and transcription factors. These studies have provided valuable insights into the compound's mechanism of action and have guided the design of more potent analogs.

The synthesis of 2-{(2-chlorophenyl)methylsulfanyl}-3-(2-methoxyphenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis for further biological evaluation. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic core.

In conclusion, 2-{(2-chlorophenyl)methylsulfanyl}-3-(2-methoxyphenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one (CAS No. 850915-47-8) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique molecular features and demonstrated biological activity make it an attractive candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs.